Cas no 2097963-31-8 (1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde
• CAS No: 2097963-31-8
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 5962844
• PubChem ID: 121211370
• Update Time: 2025-05-21

1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-(cyclopropylmethyl)-3-phenyl-
• 2097963-31-8
• F2198-1385
• 2-(cyclopropylmethyl)-5-phenylpyrazole-3-carbaldehyde
• AKOS026721485

• Inchi： 1S/C14H14N2O/c17-10-13-8-14(12-4-2-1-3-5-12)15-16(13)9-11-6-7-11/h1-5,8,10-11H,6-7,9H2
• InChI Key： LVHZGHDZTVUNOY-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C(C=O)=CC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 404.8±33.0 °C(Predicted)
• pka: 0.01±0.10(Predicted)

Additional information on 1-(cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde: A Comprehensive Overview

1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde, also known by its CAS number 2097963-31-8, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a cyclopropylmethyl group at position 1 and a phenyl group at position 3, with an aldehyde functional group at position 5.

The synthesis of 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. Researchers have explored various strategies to optimize the reaction conditions, such as using microwave-assisted synthesis or catalytic systems to enhance the reaction efficiency.

The unique structural features of this compound make it an attractive candidate for exploring its biological activity. Recent studies have demonstrated that 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Additionally, its ability to interact with specific protein targets has been investigated using computational modeling techniques, providing insights into its potential applications in drug design.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable coordination complexes with transition metals has been explored for potential use in catalysis and sensor technology. Furthermore, the aldehyde functional group in this compound allows for further derivatization, enabling the creation of more complex molecules with tailored properties.

The CAS number 2097963-31-8 serves as a unique identifier for this compound, ensuring accurate communication and reference within the scientific community. This is particularly important given the increasing complexity of chemical structures and the need for precise identification in research and industrial settings.

In conclusion, 1-(Cyclopropylmethyl)-3-phenyl-1H-pyrazole-5-carbaldehyde, identified by its CAS number 2097963-31-8, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.